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Compound of Interest

Compound Name: Neodymium boride

cat. No.: B577285

An In-depth Technical Guide to the Crystal Structure of Neodymium Borides

Introduction

Neodymium borides are a class of inorganic compounds that have garnered significant
scientific and technological interest due to their diverse and important properties. These
materials exhibit a range of characteristics, from the exceptional hard magnetic properties of
neodymiume-iron-boride (NdzFe14B), a cornerstone of modern permanent magnets, to the
complex magnetic ordering found in neodymium tetraboride (NdBa4) and the metallic nature of
neodymium hexaboride (NdBe).[1][2][3] Understanding the crystal structure of these
compounds is fundamental to comprehending their physical properties and unlocking their
potential for various applications. This guide provides a detailed analysis of the crystal
structures of key neodymium boride compounds, outlines the experimental protocols used for
their characterization, and presents this information in a clear, structured format for
researchers, scientists, and professionals in materials science and drug development.

Crystal Structures of Prominent Neodymium
Borides

The crystallographic properties of neodymium borides vary significantly with their
stoichiometry. Below are detailed structural data for the most well-studied neodymium boride
compounds.

Neodymium Iron Boride (NdzFe14B)
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A technologically crucial material, Nd2Fe14B is the primary phase in high-strength neodymium
magnets.[3][4] Its complex tetragonal structure is responsible for its exceptional magnetic
anisotropy.[3] NdzFe14B crystallizes in the tetragonal P42/mnm space group.[5][6] The structure
contains two inequivalent neodymium sites, six inequivalent iron sites, and one boron site,
leading to a complex arrangement that underpins its remarkable magnetic properties.[7][8]

Table 1: Crystal Structure Data for NdzFe14B

Parameter Value

Crystal System Tetragonal

Space Group P4z/mnm (No. 136)
Lattice Parameters a=8.776 A, c=12.119 A

Neodymium Tetraboride (NdBa)

Neodymium tetraboride is known for its interesting magnetic properties, which arise from the
arrangement of neodymium ions on a Shastry-Sutherland lattice, a model for frustrated
magnetic systems.[1][9] This compound exhibits a tetragonal crystal structure and belongs to
the P4/mbm space group.[1] The boron atoms form a network of Be octahedra and chains,
which contributes to the material's high hardness and melting point.[1]

Table 2: Crystal Structure Data for NdBa

Parameter Value
Crystal System Tetragonal
Space Group P4/mbm (No. 127)

Neodymium Hexaboride (NdBe)

NdBs has a cubic crystal structure, similar to other rare-earth hexaborides.[10][11] In this
structure, a three-dimensional network of Bs octahedra provides rigidity, with the neodymium
atoms located in the interstitial spaces.[10][11] This compound is metallic and has been studied

for its electronic and magnetic properties.[2]
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Table 3: Crystal Structure Data for NdBe

Parameter Value
Crystal System Cubic
Space Group Pm-3m (No. 221)

Experimental Protocols for Crystal Structure
Analysis

The determination and refinement of the crystal structures of neodymium borides rely on
several key experimental techniques. The general workflow for these analyses is depicted
below, followed by detailed descriptions of the primary methods.
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Material Synthesis

Synthesis of Neodymium Boride
(e.g., Arc Melting, Sintering)

nitial Characterization

Diffraction Analysis

Powder X-Ray Diffraction (XRD)
- Phase Identification
- Lattice Parameters

For Magnetic Materjials For Detailed Analysis

Neutron Diffraction
- Atomic Positions
- Magnetic Structure

Single-Crystal XRD
- Precise Structure Determination

Data Analysis and Refinement

Density Functional Theory (DFT)
- Theoretical Structure Prediction
- Property Calculation
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Rietveld Refinement
- Structural Model Validation

Output

Crystal Structure Data
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Physical Properties
(Magnetic, Electronic, Mechanical)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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